3-(3,5-Dichlorophenyl)-1-methyl-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione

• Molecular Formula: C24H17Cl2NO2
• Molecular Weight: 422.3 g/mol
• IUPAC Name: 3-(3,5-dichlorophenyl)-1-methyl-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione
• InChI: InChI=1S/C24H17Cl2NO2/c1-23-20(21(28)27(22(23)29)19-13-17(25)12-18(26)14-19)24(23,15-8-4-2-5-9-15)16-10-6-3-7-11-16/h2-14,20H,1H3
• InChI Key: MXYPUSAIYVJWLF-UHFFFAOYSA-N
• SMILES: CC12C(C1(C3=CC=CC=C3)C4=CC=CC=C4)C(=O)N(C2=O)C5=CC(=CC(=C5)Cl)Cl

Description

3-(3,5-Dichlorophenyl)-1-methyl-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione, also known as Dizocilpine (MK-801), is a potent non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor. The NMDA receptor is a type of glutamate receptor that plays a crucial role in synaptic plasticity, learning, and memory. Dizocilpine has been widely used as a research tool to investigate the role of NMDA receptors in various physiological and pathological processes.

Mechanism of Action

3-(3,5-Dichlorophenyl)-1-methyl-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione acts as a non-competitive antagonist of the NMDA receptor by binding to a site within the ion channel pore. This binding prevents the influx of calcium ions into the neuron, which is necessary for the activation of downstream signaling pathways. As a result, 3-(3,5-Dichlorophenyl)-1-methyl-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione inhibits the excitatory neurotransmission mediated by the NMDA receptor.
Biochemical and Physiological Effects
3-(3,5-Dichlorophenyl)-1-methyl-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to impair learning and memory in animal models. It has also been shown to induce hyperactivity, seizures, and other behavioral abnormalities. In addition, 3-(3,5-Dichlorophenyl)-1-methyl-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione has been shown to have neuroprotective effects in some models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3,5-Dichlorophenyl)-1-methyl-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione in lab experiments is its potency and specificity as an NMDA receptor antagonist. This allows researchers to selectively block NMDA receptor-mediated signaling without affecting other neurotransmitter systems. However, one limitation of using 3-(3,5-Dichlorophenyl)-1-methyl-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione is its potential for inducing seizures and other behavioral abnormalities, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research involving 3-(3,5-Dichlorophenyl)-1-methyl-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione. One area of interest is the role of NMDA receptors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is the development of new drugs that target the NMDA receptor with greater specificity and fewer side effects. Additionally, there is ongoing research into the use of 3-(3,5-Dichlorophenyl)-1-methyl-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione as a potential treatment for drug addiction and chronic pain.

Synthesis Methods

3-(3,5-Dichlorophenyl)-1-methyl-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione can be synthesized using a multistep process starting from 3,5-dichlorophenylacetonitrile. The first step involves the reaction of 3,5-dichlorophenylacetonitrile with methyl magnesium bromide to form the corresponding ketone. The ketone is then reduced using sodium borohydride to yield the alcohol, which is then converted to the corresponding tosylate. The tosylate is reacted with diphenylacetylene in the presence of a palladium catalyst to form the final product, 3-(3,5-Dichlorophenyl)-1-methyl-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione.

Scientific Research Applications

3-(3,5-Dichlorophenyl)-1-methyl-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione has been extensively used in scientific research to investigate the role of NMDA receptors in various physiological and pathological processes. For example, 3-(3,5-Dichlorophenyl)-1-methyl-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione has been used to study the mechanisms underlying synaptic plasticity, learning, and memory. It has also been used to investigate the role of NMDA receptors in pain perception, addiction, and neurodegenerative diseases such as Alzheimer's and Parkinson's disease.